2-((2,6-Dichlorobenzyl)thio)ethanol

• Molecular Formula: C9H10Cl2OS
• Molecular Weight: 237.15 g/mol
• IUPAC Name: 2-[(2,6-dichlorophenyl)methylsulfanyl]ethanol
• InChI: InChI=1S/C9H10Cl2OS/c10-8-2-1-3-9(11)7(8)6-13-5-4-12/h1-3,12H,4-6H2
• InChI Key: BXHBVTAVHRJCGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSCCO)Cl

Description

2-((2,6-Dichlorobenzyl)thio)ethanol is a sulfur-containing aromatic compound featuring a 2,6-dichlorobenzyl group linked via a thioether bond to an ethanol moiety.

The compound’s structural analogs, such as thiadiazole and oxadiazole derivatives, have demonstrated pharmacological relevance, including roles in ion channel modulation (e.g., Yoda1 and Dooku1 in mechanosensitive Piezo1 studies) . The thioether linkage in 2-((2,6-dichlorobenzyl)thio)ethanol may confer stability compared to ether or amine-linked analogs, though this requires experimental validation.

Comparison with Similar Compounds

Thiadiazole and Oxadiazole Derivatives

Example Compounds :

• 2-((2,6-Dichlorobenzyl)thio)-5-(pyridin-3-yl)-1,3,4-thiadiazole (7a)
• Dooku1 : 2-[(2,6-Dichlorobenzyl)thio]-5-(1H-pyrrol-2-yl)-1,3,4-oxadiazole

Property	2-((2,6-Dichlorobenzyl)thio)ethanol	Thiadiazole/Oxadiazole Derivatives
Core Structure	Ethanol-thioether	Heterocyclic (thiadiazole/oxadiazole)
Synthesis	Likely alkylation of mercaptoethanol	Suzuki coupling (e.g., 7a)
Biological Role	Not explicitly reported	Mechanosensitive ion channel modulation (e.g., Yoda1)
Lipophilicity	Moderate (ethanol group enhances hydrophilicity)	Higher (heterocyclic core increases lipophilicity)

Key Findings :

• The heterocyclic derivatives exhibit targeted biological activity due to their planar cores, which facilitate interactions with proteins (e.g., π-π stacking with tyrosine residues) .
• The ethanol-thioether structure may prioritize solubility over target specificity compared to rigid heterocycles.

Ethanol Derivatives with Varied Linkages

Example Compounds :

• 2-{2-[(2,6-Dichlorophenyl)amino]phenyl}ethanol (amino linkage)
• ACI-INT-487 : 2-[(2,6-Dichlorobenzyl)oxy]-2-(2,4-dichlorophenyl)ethanamine hydrochloride (ether linkage)
• 2-[(2,6-Dichlorobenzyl)thio]ethylamine (ethylamine-thioether)

Property	Thioethanol Derivative	Amino/Ethylamine Derivatives	Ether Derivative (ACI-INT-487)
Linkage	Thioether (C–S–C)	Amino (C–N–C)	Ether (C–O–C)
Stability	Moderate (susceptible to oxidation)	High (resistant to oxidation)	High
Synthetic Route	Alkylation of mercaptoethanol	Reduction of sodium salts (NaBH4)	SN2 reaction with alcohols
Safety	Not reported	Causes burns (ethylamine analog)	Not reported

Key Findings :

• Thioether linkages offer intermediate reactivity compared to stable ethers and amines.
• Amino-linked derivatives (e.g., ) form intramolecular hydrogen bonds (N–H···Cl/O), enhancing crystallinity .

Dichlorobenzyl Substituent Position Effects

Example Compounds :

• (S)-2-amino-2-(2,4-dichlorobenzyl)pent-4-ynoic acid (2,4-dichloro)
• (S)-2-amino-2-(2,6-dichlorobenzyl)pent-4-ynoic acid (2,6-dichloro)

Property	2,4-Dichloro Isomer	2,6-Dichloro Isomer
IC50 (Collagenase)	~0.5 µM	~0.5 µM
Binding Interactions	H-bond with Gln215 (2.202 Å), π-π with Tyr201 (4.127 Å)	H-bond (1.961 Å), π-π (4.249 Å)

Key Findings :

• Steric effects from chlorine positioning may influence molecular docking outcomes.

Heterocyclic Derivatives with 2,6-Dichlorobenzyl Groups

Example Compounds :

• 2-(2,6-Dichlorobenzyl)pyrrolidine-1,3-dione (pyrrolidine-dione core)
• 2-[(2,6-Dichlorobenzyl)sulfanyl]-5-methoxy-4-pyrimidinol (pyrimidine core)

Property	Pyrrolidine-dione Derivative	Pyrimidinol Derivative
Core Structure	Five-membered lactam	Pyrimidine with hydroxyl/methoxy
Pharmacological Role	Anticonvulsant/analgesic potential	Not reported
Synthesis	Cyclocondensation reactions	Nucleophilic substitution

Key Findings :

• Pyrrolidine-dione derivatives are explored for CNS applications due to their structural mimicry of bioactive molecules .
• Pyrimidinol derivatives may target nucleotide-binding proteins, though specific data are lacking .